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Compound of Interest

Compound Name:
3-[4-

(Trifluoromethyl)phenyl]propanal

Cat. No.: B195003 Get Quote

For Immediate Release

This document provides a detailed calculation of the molecular weight for the compound 3-[4-
(Trifluoromethyl)phenyl]propanal, a key intermediate in various chemical syntheses.

The molecular formula for 3-[4-(Trifluoromethyl)phenyl]propanal is C₁₀H₉F₃O.[1][2][3] The

molecular weight is derived from the sum of the atomic weights of its constituent atoms.

Calculation of Molecular Weight
To determine the molecular weight, the number of atoms of each element is multiplied by its

standard atomic weight. These values are then summed.

The standard atomic weights for the elements present in the compound are:

Carbon (C): ~12.011 amu[4][5]

Hydrogen (H): ~1.008 amu[6][7][8]

Fluorine (F): ~18.998 amu[9][10][11]

Oxygen (O): ~15.999 amu[12][13][14][15]

The calculation based on the molecular formula C₁₀H₉F₃O is detailed in the table below.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 10 12.011 120.110

Hydrogen H 9 1.008 9.072

Fluorine F 3 18.998 56.994

Oxygen O 1 15.999 15.999

Total 202.175

Based on this calculation, the molecular weight of 3-[4-(Trifluoromethyl)phenyl]propanal is
approximately 202.17 g/mol .[1][2][3]

Note: The request for experimental protocols and signaling pathway diagrams is not applicable

to the calculation of a compound's molecular weight, which is a fundamental, theoretical value

derived from its chemical formula and standard atomic weights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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